Cas no 2228247-51-4 (tert-butyl N-3-amino-2-(3,5-difluoropyridin-4-yl)-2-methylpropylcarbamate)

• Product Name: tert-butyl N-3-amino-2-(3,5-difluoropyridin-4-yl)-2-methylpropylcarbamate
• CAS No: 2228247-51-4
• MF: C₁₄H₂₁F₂N₃O₂
• MW: 301.332250356674
• CID: 5818019
• PubChem ID: 165831333
• Update Time: 2025-05-23

tert-butyl N-3-amino-2-(3,5-difluoropyridin-4-yl)-2-methylpropylcarbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl N-3-amino-2-(3,5-difluoropyridin-4-yl)-2-methylpropylcarbamate
• tert-butyl N-[3-amino-2-(3,5-difluoropyridin-4-yl)-2-methylpropyl]carbamate
• 2228247-51-4
• EN300-1899450

• Inchi： 1S/C14H21F2N3O2/c1-13(2,3)21-12(20)19-8-14(4,7-17)11-9(15)5-18-6-10(11)16/h5-6H,7-8,17H2,1-4H3,(H,19,20)
• InChI Key： IOKBSCLWWKQSLG-UHFFFAOYSA-N
• SMILES： FC1C=NC=C(C=1C(C)(CN)CNC(=O)OC(C)(C)C)F

Computed Properties

• Exact Mass: 301.16018325g/mol
• Monoisotopic Mass: 301.16018325g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 21
• Rotatable Bond Count: 6
• Complexity: 353
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 77.2Ų

Additional information on tert-butyl N-3-amino-2-(3,5-difluoropyridin-4-yl)-2-methylpropylcarbamate

Professional Introduction to Compound with CAS No. 2228247-51-4 and Product Name: tert-butyl N-3-amino-2-(3,5-difluoropyridin-4-yl)-2-methylpropylcarbamate

The compound with the CAS number 2228247-51-4 and the product name tert-butyl N-3-amino-2-(3,5-difluoropyridin-4-yl)-2-methylpropylcarbamate represents a significant advancement in the field of pharmaceutical chemistry. This compound belongs to a class of molecules that have garnered considerable attention due to their potential applications in drug discovery and development. The structural features of this compound, particularly its N-3-amino group and the presence of a 3,5-difluoropyridine moiety, make it a promising candidate for further investigation in various therapeutic areas.

Recent research in medicinal chemistry has highlighted the importance of fluorinated pyridine derivatives in the design of novel therapeutic agents. The 3,5-difluoropyridin-4-yl substituent in this compound contributes to its unique chemical properties, including enhanced metabolic stability and improved binding affinity to biological targets. These characteristics are particularly valuable in the development of small-molecule inhibitors that require precise interaction with specific enzymes or receptors.

The tert-butyl N-3-amino-2-(3,5-difluoropyridin-4-yl)-2-methylpropylcarbamate structure is also notable for its potential role as an intermediate in the synthesis of more complex pharmacophores. The presence of both an amino group and a carbamate moiety provides multiple sites for functionalization, allowing chemists to explore diverse chemical modifications. This flexibility is crucial for optimizing drug-like properties such as solubility, bioavailability, and target specificity.

In the context of contemporary pharmaceutical research, this compound aligns with the growing trend toward the development of targeted therapies. The 3,5-difluoropyridine core has been extensively studied for its ability to modulate various biological pathways, including those involved in inflammation, cancer, and neurodegenerative diseases. Preliminary studies suggest that derivatives of this compound may exhibit inhibitory activity against key enzymes implicated in these conditions. For instance, the interaction between the N-3-amino group and specific amino acid residues in enzyme active sites could lead to potent binding and functional inhibition.

The 2-methylpropylcarbamate portion of the molecule contributes to its overall stability and lipophilicity, which are critical factors in drug formulation. By balancing hydrophobic and hydrophilic interactions, this moiety helps ensure that the compound remains bioactive under physiological conditions. Furthermore, the tert-butyl group provides a steric shield that can protect sensitive functional groups from unwanted reactions while enhancing binding interactions with biological targets.

Advances in computational chemistry have enabled researchers to predict the binding modes and pharmacokinetic profiles of such compounds with greater accuracy. Molecular docking studies indicate that tert-butyl N-3-amino-2-(3,5-difluoropyridin-4-yl)-2-methylpropylcarbamate may interact with proteins involved in signal transduction pathways relevant to therapeutic intervention. These computational insights have guided experimental efforts to optimize lead compounds for clinical development.

The synthesis of this compound involves multi-step organic reactions that highlight the expertise required in modern pharmaceutical chemistry. Key synthetic steps include nucleophilic substitution reactions to introduce the 3,5-difluoropyridin-4-yl group, followed by carbamate formation using appropriate reagents. The use of high-purity starting materials and stringent reaction conditions ensures that the final product meets pharmaceutical standards for purity and potency.

As interest in fluorinated heterocycles continues to grow, compounds like tert-butyl N-3-amino-2-(3,5-difluoropyridin-4-yl)-2-methylpropylcarbamate are expected to play a pivotal role in future drug discovery initiatives. Their unique structural features offer a rich scaffold for medicinal chemists to explore new therapeutic modalities. Collaborative efforts between academic researchers and industry scientists are essential for translating these findings into tangible therapeutic benefits for patients worldwide.

The potential applications of this compound extend beyond traditional small-molecule drug development. Its structural motifs may inspire novel formulations such as prodrugs or targeted delivery systems designed to enhance therapeutic efficacy while minimizing side effects. The versatility of N-heterocyclic compounds underscores their importance as building blocks in synthetic chemistry and pharmacology.

In conclusion, tert-butyl N-3-amino-2-(3,5-difluoropyridin-4-yl)-2-methylpropylcarbamate (CAS No. 2228247-51-4) represents a significant contribution to the pharmaceutical sciences. Its unique structural features and promising biological activities make it a valuable asset in ongoing efforts to develop innovative treatments for human diseases. As research progresses, this compound will continue to serve as a cornerstone for future discoveries in medicinal chemistry.